2-{3-[4-(3-chlorophenyl)piperazin-1-yl]-6-oxopyridazin-1(6H)-yl}-N-(pyridin-3-ylmethyl)acetamide

• IUPAC Name: 2-[3-[4-(3-chlorophenyl)piperazin-1-yl]-6-oxopyridazin-1-yl]-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C22H23ClN6O2/c23-18-4-1-5-19(13-18)27-9-11-28(12-10-27)20-6-7-22(31)29(26-20)16-21(30)25-15-17-3-2-8-24-14-17/h1-8,13-14H,9-12,15-16H2,(H,25,30)
• InChI Key: XULKJTZVVHYZOW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C3=NN(C(=O)C=C3)CC(=O)NCC4=CN=CC=C4
• Molecular Formula: C22H23ClN6O2
• Molecular Weight: 438.9 g/mol

Description

2-{3-[4-(3-Chlorophenyl)piperazin-1-yl]-6-oxopyridazin-1(6H)-yl}-N-(pyridin-3-ylmethyl)acetamide is a pyridazinone derivative featuring a 3-chlorophenyl-substituted piperazine moiety and an acetamide side chain terminating in a pyridin-3-ylmethyl group. Its synthesis typically involves coupling a pyridazinone core with substituted piperazines and functionalized acetamide groups, as evidenced by analogous procedures in the literature .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{3-[4-(3-chlorophenyl)piperazin-1-yl]-6-oxopyridazin-1(6H)-yl}-N-(pyridin-3-ylmethyl)acetamide typically involves multiple steps, starting with the preparation of the piperazine derivative. One common method involves the cyclization of 1,2-diamine derivatives with sulfonium salts . The piperazine ring is then functionalized with a 3-chlorophenyl group through nucleophilic substitution reactions.

The pyridazinone moiety is introduced via a cyclization reaction involving hydrazine derivatives and diketones. The final step involves coupling the pyridazinone intermediate with the piperazine derivative using standard amide bond formation techniques, such as the use of coupling reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This includes the use of continuous flow reactors for better control of reaction conditions and the implementation of purification techniques like recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-{3-[4-(3-chlorophenyl)piperazin-1-yl]-6-oxopyridazin-1(6H)-yl}-N-(pyridin-3-ylmethyl)acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like triethylamine.

Major Products

The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of the original compound, each with potentially different properties and applications.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its interactions with biological targets, such as receptors and enzymes.

Medicine: Explored for its potential therapeutic effects, including its role as a ligand for certain receptors.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{3-[4-(3-chlorophenyl)piperazin-1-yl]-6-oxopyridazin-1(6H)-yl}-N-(pyridin-3-ylmethyl)acetamide involves its interaction with specific molecular targets, such as receptors and enzymes. The compound binds to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Variations in Piperazine Substituents

The 3-chlorophenyl group on the piperazine ring distinguishes this compound from analogs with alternative aryl substitutions. Key comparisons include:

• 6h () : 3-[3-[4-(3-Chlorophenyl)piperazin-1-yl]-6-oxopyridazin-1(6H)-yl]-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)propanamide. While sharing the 3-chlorophenylpiperazine moiety, it has a propanamide linker and a pyrazolone terminal group. Its IR spectrum shows C=O peaks at 1650 and 1620 cm⁻¹, and it has a melting point of 145–147°C .
• 6f () : Contains a 4-chlorophenylpiperazine group. The IR spectrum (1681, 1655, 1623 cm⁻¹) suggests stronger hydrogen bonding compared to the 3-chloro derivative, possibly due to steric or electronic differences in substitution position .
• N-(3-Chlorobenzyl)-2-{3-[4-(4-fluorophenyl)-1-piperazinyl]-6-oxo-1(6H)-pyridazinyl}acetamide () : Features a 4-fluorophenylpiperazine and 3-chlorobenzyl group. The fluorine atom’s electronegativity may enhance metabolic stability compared to chlorine .

Linker and Terminal Group Modifications

• 6c () : N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[3-[4-(4-fluorophenyl)piperazin-1-yl]-6-oxopyridazin-1(6H)-yl]acetamide. Shares the acetamide linker but terminates in a pyrazolone group. Its IR spectrum (1711, 1665, 1642 cm⁻¹) indicates distinct electronic environments for carbonyl groups compared to the target compound’s pyridin-3-ylmethyl terminus .
• 8a () : N-(4-Bromophenyl)-2-{3-methyl-5-[4-(methylthio)benzyl]-6-oxo-pyridazin-1(6H)-yl}acetamide. Incorporates a thioether and bromophenyl group, which may alter solubility and receptor binding profiles .

Core Structure Variations

• 4c (): A pyrazolo[3,4-b]pyridin derivative with a 4-chlorophenyl group. Its higher melting point (209–211°C) and IR peaks (1682, 1610 cm⁻¹) reflect a more rigid fused-ring system compared to pyridazinone-based analogs .

Data Tables

Table 1: Physicochemical Properties of Selected Analogs

Compound Name	Substituent (Piperazine)	Linker	Terminal Group	Yield (%)	Melting Point (°C)	IR C=O Peaks (cm⁻¹)
Target Compound	3-Chlorophenyl	Acetamide	Pyridin-3-ylmethyl	-	-	-
6h	3-Chlorophenyl	Propanamide	Pyrazolone	54	145–147	1650, 1620
6f	4-Chlorophenyl	Propanamide	Pyrazolone	51	-	1681, 1655, 1623
N-(3-Chlorobenzyl)-2-{3-[4-(4-fluorophenyl)-1-piperazinyl]-6-oxo-1(6H)-pyridazinyl}acetamide	4-Fluorophenyl	Acetamide	3-Chlorobenzyl	-	-	-
4c	4-Chlorophenyl	Acetamide	4-Methoxyphenylpyrazolo core	-	209–211	1682, 1610

Table 2: Pharmacological Relevance (Hypothetical Based on Structural Features)

Compound Class	Potential Target	Key Structural Features Influencing Activity
Pyridazinone-piperazines	Serotonin/Dopamine Receptors	Chlorine/fluorine substituents (lipophilicity, binding)
Pyrazolone hybrids	COX Enzymes	Pyrazolone core (anti-inflammatory activity)
Thioacetamides	Kinase Inhibition	Thioether groups (enhanced metabolic stability)

Research Findings and Implications

• Synthetic Yields : The target compound’s analogs show moderate yields (42–63%), with 3-chlorophenyl derivatives (e.g., 6h) generally outperforming 4-substituted variants (e.g., 6f: 51%) .
• Biological Implications : The pyridin-3-ylmethyl terminus in the target compound may enhance blood-brain barrier penetration compared to bulkier groups like pyrazolone (6h) .